Cas no 124002-32-0 ((2S,3aS,6aS)-1-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid)

• Product name: (2S,3aS,6aS)-1-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid
• CAS No: 124002-32-0
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 1216321
• PubChem ID: 15622962

(2S,3aS,6aS)-1-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-1,2(2H)-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) ester, (2S,3aS,6aS)-
• EOS-61472
• (2S,3aS,6aS)-1-(tert-butoxycarbonyl)octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• (2S,3aS,6aS)-1-(tert-butoxycarbonyl)octahydrocyclopenta[b]pyrrole-2-carboxylic acid(WX112253)
• (2S,3aS,6aS)-1-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid
• DB-335952
• (2S,3aS,6aS)-1-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid
• (2S,3aS,6aS)-1-[(tert-butoxy)carbonyl]-octahydrocyclopenta[b]pyrrole-2-carboxylate
• AKOS027322154
• CS-0127846
• AS-74783
• W14483
• SCHEMBL241194
• (2S,3aS,6aS)-1-(tert-butoxycarbonyl)-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid
• N-tert.-Butoxycarbonyl-(2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• EN300-1071335
• MHOIOLLMOIIRTR-GUBZILKMSA-N
• (2S,3aS,6aS)-1-Boc-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic Acid
• (2S,3aS,6aS)-1-[(tert-butoxy)carbonyl]-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• 124002-32-0
• (2S,3aS,6aS)-1-(tert-butoxycarbonyl)octahydrocyclopenta[b]pyrrole-2-carboxylicacid

• Inchi： InChI=1S/C13H21NO4/c1-13(2,3)18-12(17)14-9-6-4-5-8(9)7-10(14)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10-/m0/s1
• InChI Key： MHOIOLLMOIIRTR-GUBZILKMSA-N
• SMILES： CC(C)(C)OC(=O)N1C2CCCC2CC1C(=O)O

Computed Properties

• Exact Mass: 254.1393
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 69.67

Additional information on (2S,3aS,6aS)-1-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid

Comprehensive Overview of (2S,3aS,6aS)-1-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid (CAS No. 124002-32-0)

The compound (2S,3aS,6aS)-1-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid (CAS No. 124002-32-0) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique cyclopenta[b]pyrrole scaffold and tert-butoxycarbonyl (Boc) protecting group make it a versatile building block for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. The stereochemistry at the 2S,3aS,6aS positions ensures enantioselective reactivity, a critical feature for modern asymmetric synthesis.

Recent trends in AI-driven drug design and green chemistry have amplified interest in this compound. Researchers frequently search for "Boc-protected pyrrole derivatives" or "chiral carboxylic acid applications" to explore its potential in catalysis and bioconjugation. The hexahydro-2H-cyclopenta[b]pyrrole core aligns with the demand for saturated heterocycles, which improve metabolic stability in drug candidates—a hot topic in medicinal chemistry forums.

From a synthetic perspective, the carboxylic acid moiety enables facile derivatization via amide coupling or esterification, while the Boc group offers orthogonal protection strategies. This duality is pivotal for solid-phase peptide synthesis (SPPS), a technique dominating recent publications. Laboratories often query "Boc deprotection conditions" or "cyclopenta[b]pyrrole solubility" to optimize workflows, reflecting its practical relevance.

Analytical data for CAS No. 124002-32-0 highlights >98% HPLC purity and consistent optical rotation values ([α]D²⁵ = -42° to -45°), meeting stringent pharmaceutical-grade standards. Its stability under inert atmospheres and compatibility with microwave-assisted synthesis further enhance its utility in high-throughput screening. Notably, the compound’s logP (~1.8) suggests favorable membrane permeability, a key metric in ADMET profiling.

Emerging applications include its use as a precursor for covalent inhibitors targeting serine hydrolases—an area gaining traction due to COVID-19-related research on host-viral interactions. Patent databases reveal growing claims incorporating this scaffold in kinase modulators, addressing oncology and inflammation. These developments align with Google Scholar metrics showing rising citations for "chiral cyclopentapyrrole synthesis" since 2020.

For storage, the compound requires desiccated conditions (-20°C) to preserve its stereochemical integrity. Suppliers typically provide NMR (¹H/¹³C) and HRMS documentation, addressing the demand for structural verification in peer-reviewed studies. As regulatory agencies emphasize ICH Q3D elemental impurity guidelines, batch-specific ICP-MS reports are now commonly requested alongside COAs.

In summary, (2S,3aS,6aS)-1-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid represents a convergence of stereoselective synthesis and drug design innovation. Its role in fragment-based drug discovery and cryo-EM ligand screening positions it as a molecule of enduring significance in life sciences.